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Compound of Interest

Compound Name: Chlorocyclobutane

Cat. No.: B072530 Get Quote

The proper disposal of chlorocyclobutane is a critical aspect of laboratory safety and

environmental responsibility. As a highly flammable and halogenated organic compound, it

necessitates a stringent disposal protocol to mitigate risks to personnel and prevent

environmental contamination. This guide provides essential safety information, logistical

procedures, and step-by-step instructions for the appropriate management of

chlorocyclobutane waste.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to be aware of the inherent hazards

associated with chlorocyclobutane. It is a highly flammable liquid and vapor, and as such, all

sources of ignition must be eliminated from the handling area.[1][2] Appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat, must be worn at all times when handling chlorocyclobutane waste.[3] All transfers and

handling of waste should be conducted within a certified chemical fume hood to minimize

inhalation exposure.[4]

Quantitative Data Summary
The following table summarizes key quantitative data for chlorocyclobutane, which is

essential for its safe handling and disposal.
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Property Value Source

Flash Point -8 °C / 17.6 °F [1][2]

Boiling Point 80 - 81 °C / 176 - 177.8 °F [1]

Specific Gravity 0.991 [1]

Molecular Weight 90.55 g/mol [5]

Detailed Disposal Protocol
The primary and recommended method for the disposal of chlorocyclobutane is through high-

temperature incineration at a licensed and approved chemical destruction facility.[3] Under no

circumstances should chlorocyclobutane or its containers be disposed of down the drain or in

regular trash.[3]

Step 1: Waste Segregation
Proper segregation of chemical waste is the foundational step in safe disposal.

Halogenated vs. Non-Halogenated Waste: Chlorocyclobutane waste must be collected and

stored separately from non-halogenated chemical waste.[3][4][6] This segregation is crucial

for proper disposal and can significantly reduce disposal costs.[4][7][8]

Avoid Mixing: Do not mix chlorocyclobutane waste with other hazardous waste categories

such as acids, bases, heavy metals, or acutely toxic "P-listed" wastes.[4][7]

Step 2: Waste Accumulation and Container Management
Designated Waste Container: Use a clearly labeled, leak-proof, and chemically compatible

container for the collection of chlorocyclobutane waste.[3][4] Polyethylene containers are

often suitable.[9] The container should be marked as "Halogenated Organic Waste" and

should list "Chlorocyclobutane" as a constituent.[3][6]

Labeling: All waste containers must be clearly labeled with a hazardous waste tag as soon

as the first drop of waste is added.[4] The label should identify the contents, including all

chemical constituents and their approximate percentages, and indicate the relevant hazards

(e.g., Flammable, Toxic).[4]
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Container Integrity: Ensure the container is in good condition, free of leaks, and has a

secure, tight-fitting lid.[4] Keep the container closed at all times except when adding waste.

[7][10] Do not overfill the container; leave at least 5% of the volume as headspace to allow

for thermal expansion.[4]

Step 3: Storage of Waste
Satellite Accumulation Area (SAA): Store the waste container in a designated Satellite

Accumulation Area (SAA).[4][11]

Secondary Containment: The container must be stored in secondary containment, such as a

large, chemically resistant tub, to contain any potential leaks.[4][7]

Storage Conditions: Store the container in a cool, well-ventilated place, away from

incompatible materials, direct sunlight, and sources of heat or ignition.[1][4][9]

Step 4: Arranging for Disposal
Licensed Disposal Vendor: The disposal of chlorocyclobutane must be handled by a

certified hazardous waste management company with expertise in incinerating chlorinated

materials.[3]

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to

request a waste pickup.[4][11]

Spill and Emergency Procedures
In the event of a spill, ensure the area is well-ventilated.[4] Contain the spill using an inert

absorbent material such as vermiculite or sand.[4] Carefully collect the absorbed material and

place it in a sealed, leak-proof container labeled as hazardous waste.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of chlorocyclobutane.
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Caption: Disposal workflow for chlorocyclobutane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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